6-(4-{4-methyl-5-[(4-methylpiperazin-1-yl)methyl]-4H-1,2,4-triazol-3-yl}piperidin-1-yl)pyrimidin-4-amine

• IUPAC Name: 6-[4-[4-methyl-5-[(4-methylpiperazin-1-yl)methyl]-1,2,4-triazol-3-yl]piperidin-1-yl]pyrimidin-4-amine
• InChI: InChI=1S/C18H29N9/c1-24-7-9-26(10-8-24)12-17-22-23-18(25(17)2)14-3-5-27(6-4-14)16-11-15(19)20-13-21-16/h11,13-14H,3-10,12H2,1-2H3,(H2,19,20,21)
• InChI Key: VAPXMIZJBUDUMG-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC2=NN=C(N2C)C3CCN(CC3)C4=NC=NC(=C4)N
• Molecular Formula: C18H29N9
• Molecular Weight: 371.5 g/mol

Description

Introduction The chemical compound belongs to a class of heterocyclic organic compounds featuring pyrimidin-4-amine as a core structure, often associated with various biological activities. Similar compounds have been studied extensively for their pharmacological properties, and synthetic pathways have been established to facilitate their development for various applications, excluding drug use and dosage.

Synthesis Analysis Synthesis of similar compounds typically involves nucleophilic substitution reactions, condensation, and cyclization steps, ensuring the attachment of various substituents to the pyrimidin-4-amine scaffold. For example, Mattioda et al. (1975) synthesized a series of 4-piperazinopyrimidines, which could resemble the synthetic pathway for our compound (Mattioda et al., 1975).

Molecular Structure Analysis The structure of compounds similar to the one often involves complex interactions between different rings and substituents, contributing to their biological activity. Crystal structure analysis, such as X-ray diffraction, helps in understanding these interactions and the spatial arrangement of atoms within the molecule. Murugavel et al. (2014) provided insights into the molecular conformation and supramolecular chains through structural analysis (Murugavel et al., 2014).

Chemical Reactions and Properties The chemical behavior of these compounds can vary significantly based on their functional groups and molecular structure. Their reactions may include nucleophilic substitution, cyclization, and interaction with various reagents, affecting their chemical stability and reactivity. For instance, compounds with similar structures have shown different degrees of reactivity towards nucleophilic displacement and cyclization reactions.

Physical Properties Analysis Physical properties such as melting point, solubility, and crystal structure are crucial for understanding the compound's behavior in various environments. These properties are determined by the molecular structure and can significantly affect the compound's application and handling.

Chemical Properties Analysis Chemical properties, including acidity, basicity, and reactivity towards different chemical reagents, are influenced by the molecular framework and substituents present in the compound. These properties play a critical role in the compound's biological activity and interaction with biological targets.

References:

• (Mattioda et al., 1975)
• (Murugavel et al., 2014)